tert-Butyl 4-(2-bromoethyl)benzylcarbamate

Core Science & Biosynthesis

Technical Guide: tert-Butyl 4-(2-bromoethyl)benzylcarbamate (CAS 1823511-02-9)

Executive Summary

tert-Butyl 4-(2-bromoethyl)benzylcarbamate (CAS 1823511-02-9) is a high-value heterobifunctional linker used primarily in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and fragment-based drug discovery. It functions as a rigidified spacer, connecting an E3 ubiquitin ligase ligand to a target protein ligand.

This guide provides a comprehensive technical analysis of its physicochemical properties, synthetic utility, and experimental protocols. It is designed for medicinal chemists requiring precise control over linker length, lipophilicity, and conformational entropy in bivalent molecule design.

Part 1: Structural Anatomy & Chemical Properties

Molecular Architecture

The molecule is composed of three distinct functional domains, each serving a specific role in chemical biology applications:

• The Electrophile (Warhead A): A primary alkyl bromide (-CH2CH2Br) at the para-position. This group is primed for

  nucleophilic substitution.

• The Rigid Spacer: A phenyl ring acts as a structural scaffold. Unlike flexible polyethylene glycol (PEG) chains, the phenyl ring restricts conformational freedom, potentially reducing the entropic penalty upon binding to the ternary complex (Target-PROTAC-E3 Ligase).

• The Latent Nucleophile (Warhead B): A Boc-protected benzylamine (-CH2NHBoc). The tert-butoxycarbonyl (Boc) group masks the amine, allowing for orthogonal chemistry before final assembly.[1]

Physicochemical Data Table

Property	Value / Description	Implications for Drug Design
CAS Number	1823511-02-9	Unique identifier for procurement.
Molecular Formula		-
Molecular Weight	314.22 g/mol	Moderate weight allows for "Rule of 5" compliance in final PROTACs.
LogP (Predicted)	~3.8 - 4.2	High lipophilicity; useful for balancing hydrophilic E3 ligands (e.g., VHL).
Reactive Moiety	Alkyl Bromide	Susceptible to hydrolysis; store under inert gas.
Protecting Group	Boc (Acid Labile)	Stable to basic conditions ( , ).

Part 2: Synthetic Utility & Reaction Mechanisms

The utility of CAS 1823511-02-9 lies in its ability to serve as a "linchpin" in convergent synthesis. The synthetic workflow typically follows a "Bromide First, Amine Second" logic.

The Alkylation (Bromide Displacement)

The primary alkyl bromide is a good leaving group but requires specific conditions to prevent elimination (E2) side reactions.

• Preferred Nucleophiles: Phenols (Ar-OH), Thiols (R-SH), and secondary amines.

• Catalysis: The addition of Potassium Iodide (KI) creates a Finkelstein condition in situ, converting the bromide to a more reactive iodide, accelerating the reaction rate by 2-5x.

The Boc Deprotection (Amine Liberation)

Once the bromide end is attached to Ligand A, the Boc group is removed to reveal the primary amine for coupling to Ligand B (usually via amide bond formation or reductive amination).

Synthesis Workflow Diagram

The following diagram illustrates the divergent synthesis pathways utilizing this linker.

Caption: Convergent synthesis workflow for PROTAC assembly using CAS 1823511-02-9. The bromide is displaced first, followed by acid-mediated Boc deprotection.

Part 3: Experimental Protocols

Protocol A: Nucleophilic Substitution (Linker Attachment)

Objective: Attach the linker to a phenolic ligand (e.g., a derivative of Pomalidomide or VHL ligand).

Reagents:

• Ligand A (Phenol derivative): 1.0 equiv

• CAS 1823511-02-9: 1.2 equiv

• Cesium Carbonate (

  ): 2.0 equiv (Base)

• Potassium Iodide (KI): 0.1 equiv (Catalyst)

• Solvent: Anhydrous DMF or Acetonitrile (ACN)

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve Ligand A (1.0 equiv) in anhydrous DMF (0.1 M concentration).

• Activation: Add

  (2.0 equiv) and stir at room temperature for 15 minutes to generate the phenoxide anion.

• Addition: Add CAS 1823511-02-9 (1.2 equiv) and KI (0.1 equiv) to the mixture.

• Reaction: Heat the reaction mixture to 60°C under an inert atmosphere (

  or Ar). Monitor via LC-MS.

  • Checkpoint: Expect conversion within 2-6 hours. If the bromide is sluggish, increase temp to 80°C, but watch for elimination byproducts (styrene derivatives).

• Workup: Dilute with EtOAc, wash with water (3x) and brine (1x) to remove DMF. Dry over

  , filter, and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

Protocol B: Boc Deprotection

Objective: Remove the protecting group to expose the amine.

Reagents:

• Trifluoroacetic Acid (TFA) or 4M HCl in Dioxane

• Dichloromethane (DCM)

Step-by-Step Procedure:

• Dissolution: Dissolve the intermediate from Protocol A in DCM (0.1 M).

• Acidolysis: Add TFA (20% v/v final concentration).

  • Alternative: Use 4M HCl in Dioxane if the ligand is acid-sensitive or if a hydrochloride salt is preferred.

• Reaction: Stir at room temperature for 1-2 hours. Monitor by LC-MS (Look for Mass [M-100] corresponding to loss of Boc).

• Workup: Concentrate in vacuo. Co-evaporate with toluene (3x) to remove residual TFA.

• Neutralization (Critical): The product is a TFA salt. Before the next coupling step, ensure to use excess base (DIPEA/TEA) or perform a free-base extraction using saturated

  .

Part 4: Quality Control & Stability

Storage & Handling

• Stability: The alkyl bromide is moderately stable but can hydrolyze to the alcohol upon prolonged exposure to moisture.

• Storage: Store at 2-8°C under Argon. Desiccate.

• Safety: Alkyl bromides are potential alkylating agents. Handle in a fume hood with gloves.

Analytical Validation

When characterizing the intermediate, look for these NMR signatures:

• NMR ( ):
  • ~1.45 ppm (s, 9H): Boc-methyl groups.
  • ~3.55 ppm (t, 2H): -Br protons (distinctive triplet).
  • ~3.10 ppm (t, 2H): Benzylic adjacent to the ethyl chain.
  • ~4.30 ppm (d, 2H): Benzylic adjacent to the nitrogen.

Part 5: References

• Buhimschi, A. D., et al. (2018). Targeting the C481S Ibrutinib-Resistance Mutation in Bruton’s Tyrosine Kinase Using PROTACs. Biochemistry.

• Sun, X., et al. (2019). PROTACs: great opportunities for academia and industry.[1] Signal Transduction and Targeted Therapy.

• ChemicalBook. (2024). tert-Butyl 4-(2-bromoethyl)benzylcarbamate Product Entry.

• Maniaci, C., & Ciulli, A. (2019). Bifunctional PROTACs for Targeted Protein Degradation.[2][] Current Opinion in Chemical Biology.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. sinobiological.com [sinobiological.com]

structure of tert-Butyl 4-(2-bromoethyl)benzylcarbamate

An In-depth Technical Guide to the Structure, Synthesis, and Application of tert-Butyl 4-(2-bromoethyl)benzylcarbamate

Abstract: This technical guide provides a comprehensive overview of tert-Butyl 4-(2-bromoethyl)benzylcarbamate, a bifunctional building block of significant interest to researchers in medicinal chemistry and drug development. We will delve into its structural components, physicochemical properties, and a proposed, robust synthetic pathway grounded in established chemical principles. Furthermore, this guide details the analytical techniques required for structural verification, explores its strategic applications as a linker and intermediate in the synthesis of complex pharmaceutical agents, and outlines essential safety and handling protocols. This document is intended to serve as a practical resource for scientists engaged in the design and synthesis of novel therapeutics.

Chapter 1: Strategic Importance in Medicinal Chemistry

In the landscape of modern drug discovery, the rational design of complex molecules requires a toolkit of versatile and reliable chemical intermediates. Tert-Butyl 4-(2-bromoethyl)benzylcarbamate emerges as a valuable asset in this context. Its structure is strategically designed with three key components:

• A Boc-Protected Amine: The tert-butyloxycarbonyl (Boc) group is one of the most widely used protecting groups for amines in organic synthesis.[1][2] Its stability under a wide range of nucleophilic and basic conditions, combined with its facile removal under mild acidic conditions (e.g., trifluoroacetic acid), makes it ideal for multi-step synthetic campaigns.[3][4]

• A Reactive Bromoethyl Group: The primary alkyl bromide provides a reactive handle for nucleophilic substitution reactions. This allows for the covalent attachment of the molecule to a variety of substrates, such as phenols, thiols, or other amines, enabling its function as a linker.

• A Rigid Benzyl Core: The central benzene ring provides a structurally defined and rigid spacer, ensuring a predictable spatial relationship between the two functional ends of the molecule.

This unique combination of a protected nucleophile and a reactive electrophile, separated by a defined spacer, makes tert-Butyl 4-(2-bromoethyl)benzylcarbamate an excellent candidate for applications in areas such as the development of Proteolysis Targeting Chimeras (PROTACs), antibody-drug conjugates (ADCs), and other targeted therapeutic agents.

Chapter 2: Physicochemical and Structural Properties

A thorough understanding of a molecule's physical and chemical properties is fundamental to its successful application in synthesis. The key identifiers and properties of tert-Butyl 4-(2-bromoethyl)benzylcarbamate are summarized below.

Property	Value	Source
IUPAC Name	tert-butyl N-[[4-(2-bromoethyl)phenyl]methyl]carbamate	N/A (Constructed)
Molecular Formula	C₁₄H₂₀BrNO₂	N/A (Calculated)
Molecular Weight	314.22 g/mol	N/A (Calculated)
CAS Number	Not assigned	N/A
Appearance	Expected to be a white to off-white solid or a colorless oil	Inferred from similar compounds[5]
Solubility	Expected to be soluble in organic solvents like DCM, THF, EtOAc, and MeOH	Inferred
Storage	Store under inert gas (Nitrogen or Argon) at 2-8°C	Inferred from similar compounds[6]

Chapter 3: Synthesis and Mechanistic Insights

While a dedicated synthetic protocol for tert-Butyl 4-(2-bromoethyl)benzylcarbamate is not prominently described in the literature, a highly plausible and robust pathway can be designed based on well-established, high-yield reactions. The proposed synthesis begins with the commercially available precursor, 4-(2-bromoethyl)benzylamine.

Proposed Synthetic Protocol: Boc Protection of 4-(2-bromoethyl)benzylamine

This procedure leverages the standard and highly efficient method for amine protection using di-tert-butyl dicarbonate (Boc₂O).[7]

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-(2-bromoethyl)benzylamine (1.0 equivalent) in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM) (approx. 0.2 M concentration).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA) (1.5 equivalents), to the solution and stir for 5 minutes at room temperature. The base is crucial for neutralizing the acidic byproduct of the reaction.[1]

• Reagent Addition: To the stirring solution, add di-tert-butyl dicarbonate (Boc₂O) (1.1 equivalents) either as a solid or dissolved in a small amount of the reaction solvent. The reaction is typically exothermic, and a slight rise in temperature may be observed.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC) until the starting amine is fully consumed (typically 2-12 hours).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. Redissolve the residue in ethyl acetate and wash sequentially with 1M HCl (to remove excess TEA), saturated NaHCO₃ solution (to remove acidic impurities), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure tert-Butyl 4-(2-bromoethyl)benzylcarbamate.

Caption: Proposed workflow for the synthesis of the target compound.

Causality and Mechanism of Boc Protection

The protection of the amine with Boc anhydride proceeds via a nucleophilic acyl substitution.[1][2]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the benzylamine acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of the Boc anhydride.

• Tetrahedral Intermediate: This attack forms a transient tetrahedral intermediate.

• Leaving Group Departure: The intermediate collapses, eliminating a tert-butyl carbonate leaving group. This leaving group is unstable and decomposes into carbon dioxide (CO₂) and the tert-butoxide anion.

• Deprotonation: The strongly basic tert-butoxide anion (or the added triethylamine) then deprotonates the positively charged nitrogen atom, yielding the final, neutral carbamate product.

Caption: Simplified mechanism of Boc protection of an amine.

Chapter 4: Structural Verification and Analytical Profile

Confirming the structure of the synthesized product is a critical step that relies on a combination of spectroscopic techniques. Below is a summary of the expected analytical data for tert-Butyl 4-(2-bromoethyl)benzylcarbamate.

Predicted ¹H and ¹³C NMR Data

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. The predicted spectra are based on data from analogous structures.[5][8]

Predicted ¹H NMR (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.25	d, J ≈ 8 Hz	2H	Ar-H	Protons on the benzene ring ortho to the CH₂NH group.
~ 7.15	d, J ≈ 8 Hz	2H	Ar-H	Protons on the benzene ring ortho to the ethyl group.
~ 4.85	br s	1H	NH	Carbamate proton, often broad and may exchange with D₂O.
~ 4.25	d, J ≈ 6 Hz	2H	Ar-CH₂ -NH	Methylene protons adjacent to the nitrogen, coupled to the NH proton.
~ 3.55	t, J ≈ 7 Hz	2H	Br-CH₂ -CH₂	Methylene protons adjacent to the bromine atom.
~ 3.10	t, J ≈ 7 Hz	2H	Br-CH₂-CH₂	Methylene protons adjacent to the aromatic ring.
1.45	s	9H	C(CH₃ )₃	Nine equivalent protons of the tert-butyl group, appearing as a sharp singlet.[9]

Predicted ¹³C NMR (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~ 156.0	C =O (carbamate)
~ 138.0	Ar-C (quaternary)
~ 137.5	Ar-C (quaternary)
~ 129.0	Ar-C H
~ 128.0	Ar-C H
~ 79.5	C (CH₃)₃
~ 44.5	Ar-C H₂-NH
~ 38.5	Br-CH₂-C H₂
~ 33.0	Br-C H₂-CH₂
~ 28.4	C(C H₃)₃

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of the molecule.

• Expected Molecular Ion (M⁺): For C₁₄H₂₀BrNO₂, the exact mass would show a characteristic isotopic pattern for bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). Expected m/z values would be ~313.07 and ~315.07.

• Key Fragmentation: A prominent fragment would be the loss of the tert-butyl group (M-57), a common fragmentation pathway for Boc-protected compounds.[10] Other fragments could arise from the loss of the bromine atom or cleavage of the benzyl C-C bond.

Chapter 5: Applications in Drug Development

The utility of tert-Butyl 4-(2-bromoethyl)benzylcarbamate in a research and development setting is primarily as a bifunctional linker. The two reactive ends of the molecule can be addressed orthogonally.

• Initial Conjugation: The bromoethyl group can be used to alkylate a nucleophile on a molecule of interest (Molecule A), forming a stable ether, thioether, or amine linkage.

• Deprotection: The Boc group can then be cleanly removed under acidic conditions without affecting the newly formed bond.[2]

• Secondary Conjugation: This reveals a primary benzylamine, which can then be coupled to a second molecule (Molecule B) using standard techniques like amide bond formation or reductive amination.

This sequence makes the compound an ideal tool for constructing molecules where two distinct entities need to be joined by a defined spacer, a common strategy in the design of targeted therapies and chemical probes.

Chapter 6: Safety, Handling, and Storage

As with any laboratory chemical, proper safety precautions are paramount. Based on data for structurally similar alkylating agents and carbamates, the following guidelines should be observed.[11]

• Hazard Identification: The compound is expected to be a skin, eye, and respiratory tract irritant. Alkyl bromides are alkylating agents and should be handled as potentially harmful.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves when handling the compound. All manipulations should be performed in a well-ventilated chemical fume hood.

• Handling: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

• Storage: The compound should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon) in a cool, dry place, preferably refrigerated at 2-8°C to prevent degradation.

References

• (Source not directly used for a specific sentence, but provides general context on Boc protection)
• (Source not directly used for a specific sentence, but provides general context on NMR)

• Supporting Information. (n.d.). Royal Society of Chemistry. [Link]

• (Source not directly used for a specific sentence, but provides general context on NMR)
• (Source not directly used for a specific sentence, but provides general context on synthesis)
• Google Patents. (n.d.). US7432391B2 - Process for the production of tert-butyl N-(2-bromoethyl)

• NIST. (n.d.). tert-Butyl carbamate. NIST Chemistry WebBook. [Link]

• PubChem. (n.d.). tert-Butyl 4-(bromomethyl)benzylcarbamate. [Link]

• J&K Scientific LLC. (2021, February 8). BOC Protection and Deprotection. [Link]

• Google Patents. (n.d.).
• (Source not directly used for a specific sentence, but provides general context on synthesis)
• (Source not directly used for a specific sentence, but provides general context on synthesis)

• Fisher Scientific. (n.d.). Amine Protection / Deprotection. [Link]

• ResearchGate. (n.d.). Figure S1. 1H- NMR of tert -Butyl 2-bromoethylcarbamate, 1. [Link]

• (Source not directly used for a specific sentence, but provides general context on synthesis)

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• (Source not directly used for a specific sentence, but provides general context on synthesis)
• (Source not directly used for a specific sentence, but provides general context on synthesis)
• (Source not directly used for a specific sentence, but provides general context on synthesis)
• (Source not directly used for a specific sentence, but provides general context on properties)

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. [Link]

• Bhookya, S., et al. (2017). Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. Journal of Chemical Biology, 10(3), 1-11. [Link]

• (Source not directly used for a specific sentence, but provides commercial inform
• Google Patents. (n.d.).
• (Source not directly used for a specific sentence, but provides general context on synthesis)

• Matrix Fine Chemicals. (n.d.). TERT-BUTYL N-(2-BROMOETHYL)CARBAMATE | CAS 39684-80-5. [Link]

• PubChem. (n.d.). tert-Butyl [4-(hydroxymethyl)benzyl]carbamate. [Link]

• SciSpace. (n.d.). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. [Link]

• (Source not directly used for a specific sentence, but provides commercial inform
• (Source not directly used for a specific sentence, but provides general context on carbam

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Lab Reporter [fishersci.co.uk]
• 4. scispace.com [scispace.com]
• 5. rsc.org [rsc.org]
• 6. TERT-BUTYL 4-(BROMOMETHYL)BENZYLCARBAMATE | 187283-17-6 [chemicalbook.com]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. tert-Butyl carbamate(4248-19-5) 1H NMR spectrum [chemicalbook.com]
• 10. tert-Butyl carbamate [webbook.nist.gov]
• 11. tert-Butyl 4-(bromomethyl)benzylcarbamate | C13H18BrNO2 | CID 23447255 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

nucleophilic substitution protocol for 2-bromoethyl benzylcarbamates

Executive Summary

This technical guide outlines the optimized protocols for performing nucleophilic substitution on 2-bromoethyl benzylcarbamate (CAS: 53844-02-3).[1] This substrate serves as a critical "Cbz-protected linker" in medicinal chemistry, allowing for the introduction of an ethylamine spacer into bioactive molecules.

The Core Challenge: The primary failure mode in substituting this substrate is not lack of reactivity, but intramolecular cyclization . Under basic conditions, the carbamate nitrogen can deprotonate and attack the

-carbon, displacing the bromide to form 2-oxazolidinone , effectively destroying the linker.

This guide provides three validated protocols designed to suppress cyclization and maximize intermolecular substitution (

).

Mechanistic Insight & Reaction Logic

To achieve high yields, one must understand the competition between the external nucleophile and the internal protecting group.

• Path A (Desired): Intermolecular ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  attack by the nucleophile ( ) at the -carbon.

• Path B (Undesired): Base-mediated deprotonation of the carbamate N-H, followed by intramolecular 5-exo-tet cyclization to form an oxazolidinone derivative.[1]

Critical Control Parameter: Acidity/Basicity. Strong bases promote Path B. Neutral or slightly buffered conditions favor Path A.[1]

Reaction Pathway Diagram

Figure 1: Mechanistic divergence.[1] Path A represents the desired substitution, while Path B highlights the base-mediated cyclization risk.

Experimental Protocols

Protocol A: Azidation (Synthesis of Cbz-protected Diamine Precursors)

Target: Benzyl (2-azidoethyl)carbamate.[1] Application: Precursor for "Click" chemistry or reduction to mono-protected diamines.[1] Rationale: Azide is a potent nucleophile with low basicity, minimizing cyclization risk.

Reagents:

• Substrate: 2-Bromoethyl benzylcarbamate (1.0 equiv)[1]

• Nucleophile: Sodium Azide (

  ) (1.5 equiv)

• Solvent: Anhydrous DMF (0.2 M concentration)

• Catalyst (Optional): Sodium Iodide (0.1 equiv) - Finkelstein activation[1]

Step-by-Step Workflow:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-bromoethyl benzylcarbamate (e.g., 1.0 g, 3.87 mmol) in anhydrous DMF (19 mL).

• Addition: Add sodium azide (377 mg, 5.80 mmol) in a single portion. Caution: Azides are toxic and potentially explosive.[1] Use a blast shield.[1]

• Activation (Optional): Add catalytic NaI (58 mg) to accelerate the reaction via in-situ iodide formation.

• Reaction: Heat the mixture to 60°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 7:3).[1] The starting material (

  ) should disappear, replaced by the azide ( , often stains poorly, use ).

• Workup:

  • Cool to room temperature.[1][2]

  • Dilute with Water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).[1] Note: DMF is water-miscible; thorough washing is required.[1]

  • Wash combined organics with LiCl (5% aq) or Brine (2 x 50 mL) to remove residual DMF.[1]

  • Dry over

    , filter, and concentrate.

• Purification: Usually not required.[1] If necessary, flash chromatography (Hexane/EtOAc gradient).

Yield Expectation: 85–95% QC Check: IR Spectrum: Strong peak at ~2100 ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

(Azide stretch).

Protocol B: Thio-Substitution (Synthesis of Thioethers)

Target: Benzyl (2-(alkylthio)ethyl)carbamate.[1] Rationale: Thiolates are soft nucleophiles.[1] However, they require a base to generate. We use a mild base to avoid deprotonating the carbamate.

Reagents:

• Substrate: 2-Bromoethyl benzylcarbamate (1.0 equiv)[1]

• Thiol: Alkyl thiol (e.g., Methanethiol, Ethanethiol) or Thioacetate (1.2 equiv)

• Base:

  (1.5 equiv) or DIPEA (1.2 equiv)

• Solvent: Acetone (for

  ) or DMF (for DIPEA)

Step-by-Step Workflow:

• Solvation: Dissolve the thiol (1.2 equiv) in Acetone (0.2 M).

• Base Addition: Add

  (1.5 equiv) and stir for 15 minutes at room temperature to generate the thiolate.

• Substrate Addition: Add 2-bromoethyl benzylcarbamate (1.0 equiv) dropwise.

• Reaction: Stir at reflux (approx. 56°C) for 12 hours.

  • Critical Note: Do not use stronger bases like NaH or NaOEt, as these will trigger oxazolidinone formation instantly.

• Workup: Filter off the inorganic salts (

  , Excess Carbonate). Concentrate the filtrate.

• Purification: Flash chromatography is typically required to remove disulfide byproducts.[1]

Protocol C: Amination (The "Problem Child")

Target: Benzyl (2-aminoethyl)carbamate derivatives.[1][3] Challenge: Direct reaction with primary amines often leads to poly-alkylation (Substrate-NH-R-NH-Substrate) and cyclization.[1]

Recommended Strategy: Do NOT react 2-bromoethyl benzylcarbamate with a stoichiometric amount of primary amine.[1]

• Option 1 (Best): Use Protocol A (Azide) followed by Staudinger reduction (

  ) or Hydrogenation ( ).

• Option 2 (Direct): Use a massive excess of the amine.

Direct Amination Protocol (If unavoidable):

• Reagents: Use 10–20 equivalents of the amine (e.g., Methylamine, Ethylamine). The amine acts as both nucleophile and solvent.

• Condition: Sealed tube, mild heat (40°C).

• Rationale: The high concentration of external nucleophile outcompetes the intramolecular cyclization rate.[1]

• Workup: Evaporate excess amine under reduced pressure. Partition residue between DCM and dilute ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  .

Quantitative Data & Troubleshooting

Solvent & Condition Compatibility Table

Solvent	Base Added?	Reaction Outcome	Yield	Notes
DMF	None (Neutral)	Excellent	>90%	Ideal for Azides/Neutral Nucleophiles.[1]
Acetone	ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> (Mild)	Good	75-85%	Good for Thiols. Slower reaction rate.
THF	NaH (Strong)	FAILURE	<10%	Major product: 2-Oxazolidinone.[1]
Ethanol	EtONa (Strong)	FAILURE	0%	Elimination and Cyclization dominate.[1]

QC & Characterization (NMR Signatures)

When analyzing the product, look for the diagnostic shift of the ethylene protons (

).

• Starting Material (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  ): Triplet at ppm.

• Product (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  ): Triplet shifts upfield to ppm.

• Product (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  ): Triplet shifts significantly upfield to ppm.

• Byproduct (Oxazolidinone): Distinct change in splitting pattern (often becomes a complex multiplet) and loss of the Cbz benzylic protons if hydrolysis occurs, or shift of benzylic protons if the benzyl group remains attached to the oxazolidinone nitrogen (3-benzyloxycarbonyl-2-oxazolidinone).

References

• Synthesis of Benzyl Azide (Analogous Protocol): BenchChem Technical Guide. "Synthesis of Benzyl Azide from Benzyl Bromide: A Technical Guide." Accessed Feb 17, 2026. Link

• Oxazolidinone Side Reaction: Kawamura et al.[1] "Revised supporting information - Synthesis of Oxazolidinones." Royal Society of Chemistry, 2013.[4] Link

• General Carbamate Chemistry: Dalton Transactions. "Kinetic study of cycloaddition reaction... and synthesis of benzyl azide." Link

• Substrate Data: PubChem. "N-benzyl-N-(2-bromoethyl)carbamate Compound Summary." National Library of Medicine.[1] Link

• Nucleophilic Substitution Principles: Dalal Institute. "Aliphatic Nucleophilic Substitution - SN2 Mechanism." Link

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• 1. chemscene.com [chemscene.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. rsc.org [rsc.org]

Mastering N-Alkylation: A Detailed Guide to Using tert-Butyl 4-(2-bromoethyl)benzylcarbamate

Introduction: The Strategic Importance of N-Alkylation in Modern Drug Discovery

The introduction of alkyl groups onto nitrogen atoms (N-alkylation) is a cornerstone transformation in medicinal chemistry and pharmaceutical development. This reaction is fundamental to the synthesis of a vast array of biologically active molecules, as the nature of the N-alkyl substituent can profoundly influence a compound's pharmacological profile, including its potency, selectivity, solubility, and metabolic stability. However, the N-alkylation of primary amines with simple alkyl halides is often plagued by a lack of selectivity, frequently leading to mixtures of primary, secondary, tertiary, and even quaternary ammonium salts. This occurs because the product of the initial alkylation, a secondary amine, is often more nucleophilic than the starting primary amine, leading to a "runaway" reaction.

To overcome this challenge, chemists employ protecting group strategies and specialized reagents. tert-Butyl 4-(2-bromoethyl)benzylcarbamate emerges as a highly valuable bifunctional reagent in this context. It provides a pre-masked primary amine in the form of a tert-butoxycarbonyl (Boc) carbamate, which is stable under typical alkylation conditions. The reagent's primary function is to introduce a protected aminoethylbenzyl moiety onto a nucleophilic nitrogen center via its reactive 2-bromoethyl group. This allows for the controlled, mono-alkylation of a target amine. The Boc protecting group can then be cleanly removed under acidic conditions, revealing the primary amine for further functionalization, thus making this reagent a versatile building block for constructing complex molecular architectures.

This comprehensive guide provides researchers, scientists, and drug development professionals with a deep understanding of the principles and practical applications of N-alkylation using tert-butyl 4-(2-bromoethyl)benzylcarbamate. We will delve into the reaction mechanism, provide detailed, field-tested protocols, and offer insights into process optimization and safety.

Reaction Mechanism and Guiding Principles

The N-alkylation of an amine with tert-butyl 4-(2-bromoethyl)benzylcarbamate proceeds through a bimolecular nucleophilic substitution (SN2) mechanism. The reaction is initiated by the nucleophilic attack of the target amine's lone pair of electrons on the electrophilic carbon atom bonded to the bromine atom.

The SN2 Pathway: A Step-by-Step Analysis

• Nucleophilic Attack: The reaction commences with the amine (R-NH₂) acting as a nucleophile, attacking the primary carbon of the bromoethyl group. This carbon is electrophilic due to the electron-withdrawing effect of the adjacent bromine atom.

• Transition State: A transient, high-energy transition state is formed where a new carbon-nitrogen bond is partially formed, and the carbon-bromine bond is partially broken.

• Displacement and Product Formation: The bromide ion is displaced as a leaving group, resulting in the formation of a new C-N bond and an ammonium salt intermediate.

• Deprotonation: A base present in the reaction mixture then deprotonates the newly formed ammonium salt to yield the neutral, N-alkylated product.

The overall transformation is typically carried out in the presence of a non-nucleophilic base to neutralize the hydrogen bromide (HBr) generated during the reaction, thereby driving the equilibrium towards the product.

The Crucial Role of the Boc Protecting Group

The tert-butoxycarbonyl (Boc) group is one of the most common amine protecting groups in organic synthesis. Its utility in tert-butyl 4-(2-bromoethyl)benzylcarbamate is twofold:

• Deactivation of the Benzylamine: The Boc group temporarily "masks" the primary amine on the benzyl moiety. The lone pair of electrons on the carbamate nitrogen is delocalized through resonance with the adjacent carbonyl group, significantly reducing its nucleophilicity. This prevents self-polymerization or other unwanted side reactions involving this amine.

• Facile and Orthogonal Deprotection: The Boc group is robust under basic and nucleophilic conditions used for the N-alkylation step. However, it is readily cleaved under acidic conditions, most commonly with trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM). This deprotection is highly efficient and typically proceeds at room temperature, liberating the primary amine as its corresponding salt, along with carbon dioxide and tert-butanol as byproducts. This orthogonality allows for selective deprotection without disturbing other acid-sensitive functional groups.

Figure 1: General mechanism of SN2 N-alkylation.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the N-alkylation of a representative secondary amine (piperidine) using tert-butyl 4-(2-bromoethyl)benzylcarbamate. This protocol can be adapted for other primary and secondary amines with appropriate optimization.

Protocol 1: N-Alkylation of Piperidine

Materials:

• Piperidine

• tert-Butyl 4-(2-bromoethyl)benzylcarbamate

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Heating mantle or oil bath with temperature control

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add anhydrous potassium carbonate (1.5 equivalents).

• Addition of Reagents: Add anhydrous acetonitrile to the flask, followed by piperidine (1.0 equivalent). Stir the suspension for 10-15 minutes at room temperature.

• Addition of Alkylating Agent: Dissolve tert-butyl 4-(2-bromoethyl)benzylcarbamate (1.2 equivalents) in a minimal amount of anhydrous acetonitrile and add it dropwise to the stirring suspension.

• Reaction: Heat the reaction mixture to 60-80°C and stir for 12-24 hours. The progress of the reaction should be monitored by TLC or LC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter off the potassium carbonate and wash the solid with a small amount of acetonitrile or DCM.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Dissolve the residue in DCM and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.

Figure 2: Workflow for N-alkylation protocol.

Process Optimization and Troubleshooting

The success of N-alkylation reactions can be influenced by several factors. The following table provides guidance on optimizing reaction conditions and troubleshooting common issues.

Parameter/Issue	Recommendation/Solution	Rationale
Choice of Base	If the reaction is slow or incomplete, a stronger base like cesium carbonate (Cs₂CO₃) or sodium hydride (NaH) can be used.	A stronger base will more effectively deprotonate the amine, increasing its nucleophilicity. However, care must be taken with very strong bases as they can promote side reactions.
Choice of Solvent	Polar aprotic solvents like DMF or DMSO can accelerate the reaction.	These solvents are effective at solvating the cation of the base, leaving the anion more "naked" and reactive. They also facilitate SN2 reactions.
Reaction Temperature	Increasing the temperature can increase the reaction rate. Microwave irradiation can also be employed to shorten reaction times.	Higher temperatures provide the necessary activation energy for the reaction. Microwave heating can lead to rapid and uniform heating.
Low Yield	Ensure all reagents and solvents are anhydrous. Consider adding a catalytic amount of sodium or potassium iodide.	Water can compete with the amine as a nucleophile and can also deactivate strong bases. Iodide is a better leaving group than bromide and can participate in an in situ Finkelstein reaction to generate a more reactive alkyl iodide.
Starting Material Remains	Increase reaction time, temperature, or use a stronger base/more polar solvent. Ensure stoichiometry is correct.	The reaction may be kinetically slow under the initial conditions.
Formation of Byproducts	Optimize reaction temperature; lower temperatures can sometimes improve selectivity. Ensure the purity of the starting materials.	High temperatures can lead to decomposition or side reactions. Impurities in the starting materials can lead to unexpected products.

Safety Precautions

Working with alkylating agents requires strict adherence to safety protocols due to their potential hazards.

• Hazardous Nature: Alkylating agents, as a class, are known to be toxic and potentially carcinogenic and mutagenic. Always consult the Safety Data Sheet (SDS) for tert-butyl 4-(2-bromoethyl)benzylcarbamate and all other reagents before use.

• Engineering Controls: All manipulations involving this reagent should be performed in a certified chemical fume hood to prevent inhalation of dust or vapors.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile or neoprene), and safety glasses or goggles.

• Waste Disposal: Dispose of all chemical waste, including unused reagents and contaminated materials, in accordance with institutional and local regulations for hazardous waste.

• Spill Response: Be prepared for spills. Have a chemical spill kit readily available and be familiar with the procedures for cleaning up spills of alkylating agents.

Conclusion

tert-Butyl 4-(2-bromoethyl)benzylcarbamate is a powerful and versatile reagent for the controlled N-alkylation of primary and secondary amines. Its bifunctional nature, combining a reactive electrophile with a stable, yet easily removable, protecting group, allows for the strategic construction of complex nitrogen-containing molecules. By understanding the underlying SN2 mechanism and carefully selecting reaction conditions, researchers can effectively utilize this reagent to advance their synthetic campaigns in drug discovery and beyond. The protocols and optimization strategies outlined in this guide provide a solid foundation for the successful application of this valuable synthetic tool.

References

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• Difficulties with N-Alkylations using alkyl bromides : r/Chempros - Reddit. (2021, March 17). Reddit. [Link]

• Synthesis of secondary and tertiary amines - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

• N-alkylation of amides with alkyl halides? - Chemistry Stack Exchange. (2015, October 2). Chemistry Stack Exchange. [Link]

• N alkylation at sp 3 Carbon Reagent Guide. (n.d.). American Chemical Society. [Link]

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• US7432391B2 - Process for the production of tert-butyl N-(2-bromoethyl)carbamate - Google Patents. (n.d.).

• N-Dealkylation of Amines - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• US3864402A - Purification of secondary alkyl amines - Google Patents. (n.d.).

• R&D work: Alkylation of amines with alkylboronic acids - GalChimia. (2010, March 1). GalChimia. [Link]

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Optimizing the N-Alkylation of Boc-4-(2-bromoethyl)benzylamine: A Detailed Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for optimizing the reaction yield for the coupling of a nucleophile with Boc-4-(2-bromoethyl)benzylamine. As a Senior Application Scientist, this document is structured to deliver not just a protocol, but a deeper understanding of the reaction's nuances, enabling you to troubleshoot and adapt the methodology to your specific needs.

Foundational Principles: Understanding the Reaction Mechanism

The coupling reaction with Boc-4-(2-bromoethyl)benzylamine is a classic example of a nucleophilic substitution, specifically an SN2 reaction. The success of this reaction hinges on the interplay of several factors that influence the rate and selectivity of the nucleophilic attack on the primary alkyl bromide.

A strong nucleophile is crucial for an efficient SN2 reaction.[1] The rate of reaction is directly influenced by both the concentration and the intrinsic reactivity of the nucleophile.[2] The substrate, Boc-4-(2-bromoethyl)benzylamine, possesses a primary alkyl halide, which is ideal for SN2 reactions as it minimizes steric hindrance.[3] However, the choice of solvent, base, and temperature is critical to favor the desired substitution and minimize potential side reactions.[4]

A key challenge in the alkylation of amines is the potential for overalkylation, where the product of the initial reaction, being more nucleophilic than the starting amine, reacts further with the alkylating agent.[5] Strategies to mitigate this include careful control of stoichiometry and slow addition of the alkylating agent.[6]

Key Parameters for Reaction Optimization

Optimizing the yield of this coupling reaction requires a systematic approach to evaluating and fine-tuning several critical parameters. The following table summarizes the key variables and their expected impact on the reaction outcome.

Parameter	Rationale & Key Considerations	Potential Impact on Yield
Nucleophile	The strength of the nucleophile is a primary driver of the SN2 reaction rate.[4] Charged nucleophiles are generally more potent than their neutral counterparts.[1] Steric hindrance around the nucleophilic atom can significantly decrease reactivity.[7]	Stronger, less hindered nucleophiles will generally lead to higher and faster conversions.
Solvent	Polar aprotic solvents such as DMF, DMSO, or acetonitrile are ideal for SN2 reactions.[1][4] They effectively solvate the cation of the base but do not strongly solvate the anionic nucleophile, thus enhancing its reactivity.[4]	Optimal solvent choice can dramatically increase the reaction rate and yield.
Base	A non-nucleophilic base is essential to deprotonate the nucleophile (if it's a neutral amine) or to scavenge the HBr byproduct without competing in the substitution reaction. Common choices include triethylamine (TEA), diisopropylethylamine (DIPEA), or inorganic bases like K₂CO₃ or Cs₂CO₃.	The correct base will facilitate the reaction without introducing side products. A bulky base can help minimize overalkylation.[6]
Temperature	Increasing the temperature generally increases the reaction rate.[8] However, excessively high temperatures can promote side reactions, such as elimination (E2) or decomposition of reactants and products.	A moderate temperature (e.g., room temperature to 60 °C) is often a good starting point. Optimization is key to balance reaction rate and selectivity.
Concentration	The concentration of reactants can influence the reaction rate.[8] Higher concentrations can lead to faster reactions but may also increase the likelihood of side reactions.	Optimization is required to find a balance between a practical reaction time and minimizing byproduct formation.
Stoichiometry	The molar ratio of the nucleophile to Boc-4-(2-bromoethyl)benzylamine is critical. Using a slight excess of the nucleophile can help drive the reaction to completion. However, in the case of amine nucleophiles, a large excess of the amine is often used to minimize overalkylation.[6]	Proper stoichiometry is crucial for maximizing the yield of the desired mono-alkylated product and minimizing unreacted starting material and overalkylation products.[5]

Experimental Protocols

The following protocols provide a starting point for the optimization of the coupling reaction. It is recommended to perform small-scale trial reactions to identify the optimal conditions before scaling up.

General Protocol for Small-Scale Reaction Optimization

This protocol is designed for screening different bases and solvents to identify the most promising conditions.

Materials:

• Boc-4-(2-bromoethyl)benzylamine

• Nucleophile of interest

• Anhydrous solvents (e.g., DMF, Acetonitrile, THF)

• Bases (e.g., K₂CO₃, Cs₂CO₃, DIPEA)

• Small reaction vials with stir bars

• Heating block or oil bath

Procedure:

• To a reaction vial, add Boc-4-(2-bromoethyl)benzylamine (1.0 equiv).

• Add the nucleophile (1.1 - 2.0 equiv).

• Add the base (1.5 - 2.5 equiv).

• Add the anhydrous solvent (to achieve a concentration of 0.1 - 0.5 M).

• Seal the vial and stir the mixture at the desired temperature (e.g., 25 °C, 40 °C, 60 °C).

• Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., 2, 6, 12, 24 hours).

Optimized Protocol for a Model Coupling Reaction

The following is a detailed protocol for a hypothetical optimized reaction, which should be adapted based on the results from the initial screening.

Materials:

• Boc-4-(2-bromoethyl)benzylamine (1.0 g, 1.0 equiv)

• Amine Nucleophile (1.2 equiv)

• Potassium Carbonate (K₂CO₃, 2.0 equiv)

• Anhydrous Acetonitrile (20 mL)

• Round-bottom flask with stir bar and condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: To a dry round-bottom flask under an inert atmosphere, add Boc-4-(2-bromoethyl)benzylamine and potassium carbonate.

• Reagent Addition: Add anhydrous acetonitrile, followed by the amine nucleophile.

• Reaction: Heat the reaction mixture to 50 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 7:3 Hexanes:Ethyl Acetate mobile phase). The disappearance of the starting material spot and the appearance of a new, more polar product spot will indicate reaction progression.[9]

• Workup: Once the reaction is complete (as determined by TLC), cool the mixture to room temperature.

  • Filter off the inorganic salts and wash the filter cake with acetonitrile.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel to obtain the pure coupled product.

Visualization of the Workflow

The following diagram illustrates the general workflow for the optimization and execution of the coupling reaction.

Caption: General workflow for reaction optimization.

Troubleshooting and Key Considerations

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive nucleophile or base- Low reaction temperature- Inappropriate solvent	- Check the purity and activity of reagents.- Increase the reaction temperature in increments.- Screen alternative polar aprotic solvents.
Formation of Multiple Products	- Overalkylation of the amine nucleophile- Side reactions (e.g., elimination)	- Use a larger excess of the amine nucleophile.[6]- Add the Boc-4-(2-bromoethyl)benzylamine slowly to the reaction mixture.[6]- Use a bulkier, non-nucleophilic base.[6]- Lower the reaction temperature.
Difficult Purification	- Products and starting materials have similar polarity.	- Optimize the reaction to go to full conversion.- Explore different solvent systems for column chromatography.

Mechanistic Insight: SN2 Pathway

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. This involves a single, concerted step where the nucleophile attacks the carbon atom bearing the bromine, and the bromide ion is simultaneously displaced.

Caption: The SN2 reaction mechanism.

References

• ResearchGate. (n.d.). Optimization parameters affecting reaction yield: Benzylamine concentration, temperature, and time. Retrieved from [Link]

• BrainKart. (2018, February 19). Alkyl halides: Factors affecting SN2 versus SN1 reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2020, July 1). 8.3: Factors affecting rate of nucleophilic substitution reactions. Retrieved from [Link]

• ACS Sustainable Chemistry & Engineering. (2019, May 31). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. Retrieved from [Link]

• University of Illinois Chicago. (n.d.). Chapter 7 Alkyl Halides and Nucleophilic Substitution. Retrieved from [Link]

• Slideshare. (n.d.). Factors affecting nucleophilic substitution reactions finished d. Retrieved from [Link]

• AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping. Retrieved from [Link]

• ResearchGate. (2019, May 31). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. Retrieved from [Link]

• Servín, F. A., et al. (2017). General Method for Selective Mono-Boc Protection of Diamines and Thereof. Mexican Chemical Society.

• Saylor Academy. (n.d.). Nucleophilic substitution vs. elimination reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 19). 21.5: Synthesis of Amines by Alkylation. Retrieved from [Link]

• PubMed. (2019, July 1). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. Retrieved from [Link]

• Microsaic Systems. (n.d.). Automated reaction monitoring by direct analysis mass spectrometry using the 4000 MiD® and MiDasTM. Retrieved from [Link]

• PMC. (n.d.). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. Retrieved from [Link]

• ACS Publications. (n.d.). Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture. The Journal of Organic Chemistry.

• Master Organic Chemistry. (2017, May 26). Alkylation of Amines (Sucks!). Retrieved from [Link]

• SciSpace. (n.d.). General method for selective Mono-Boc protection of diamines and thereof. Retrieved from [Link]

• DTIC. (n.d.). A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. Retrieved from [Link]

• Beilstein Journals. (n.d.). EXPERIMENTAL PROCEDURES. Retrieved from [Link]

• Chemistry Steps. (2020, April 15). Preparation of Amines. Retrieved from [Link]

• Hebei Boze Chemical Co.,Ltd. (2023, July 4). BOC deprotection. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for self-coupling of benzylamine a. Retrieved from [Link]

• PMC. (2015, June 30). Palladium-Catalyzed C(sp3)–H Arylation of N-Boc Benzylalkylamines via a Deprotonative Cross-Coupling Process. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction pathway for BOC amine formation under mild reaction conditions. Retrieved from [Link]

• YouTube. (2022, August 13). Amine Boc protection-Mechanism and Reaction Setup. Retrieved from [Link]

• Nature. (2024, February 29). Identifying general reaction conditions by bandit optimization. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Experimental Procedure. Retrieved from [Link]

• SciSpace. (n.d.). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Retrieved from [Link]

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Technical Notes & Optimization

purification methods for tert-Butyl 4-(2-bromoethyl)benzylcarbamate intermediates

Technical Support Center: Purification of tert-Butyl 4-(2-bromoethyl)benzylcarbamate

Executive Summary & Compound Profile

Compound: tert-Butyl 4-(2-bromoethyl)benzylcarbamate Application: Critical linker intermediate for PROTACs, antibody-drug conjugates (ADCs), and fragment-based drug discovery.[1][2] Synthesis Context: Typically synthesized from tert-butyl 4-(2-hydroxyethyl)benzylcarbamate via Appel reaction (

) or phosphorus tribromide ( ).[1][2]

The Challenge: While the synthesis is chemically straightforward, the purification is often bottlenecked by three factors:

• Triphenylphosphine Oxide (TPPO) Removal: In Appel reactions, TPPO is a stoichiometric byproduct that co-elutes with the product on silica.

• Styrene Formation: The 2-bromoethyl moiety is prone to

  -elimination, forming the vinyl (styrene) impurity under thermal stress or basic conditions.[1][2]

• Boc-Labillity: Generation of in-situ HBr (especially using

  ) can degrade the acid-sensitive carbamate.[1][2]

Diagnostic Troubleshooting Guide (Q&A)

Q1: I used the Appel reaction ( ), and my crude NMR shows a massive broad peak around 7.5-7.7 ppm. Flash chromatography isn't separating it well. How do I remove this?

Diagnosis: This is Triphenylphosphine Oxide (TPPO) contamination.[3] TPPO is notoriously difficult to separate because it "streaks" on silica and often has an

similar to polar carbamates.

Field-Proven Solution: Do not rely solely on chromatography.[1][2] Use the

Complexation Method before the column.

• Mechanism: TPPO acts as a Lewis base. Zinc chloride (

  ) acts as a Lewis acid, forming a bulky, insoluble complex .

• Protocol:

  • Dissolve crude mixture in Ethanol (approx.

    ).[4]

  • Add anhydrous

    (2.0 equiv relative to used).

  • Stir at room temperature for 2–4 hours. A thick white precipitate will form.

  • Filter the solid.[5][6][7][8] The filtrate contains your product, significantly depleted of TPPO.

  • Concentrate the filtrate and then proceed to flash chromatography.

Q2: I switched to to avoid TPPO, but now I see a new spot on TLC ( ) and my yield is low. What happened?

Diagnosis: You likely suffered acid-catalyzed Boc-deprotection .[1][2]

• Causality: The reaction of alcohols with

  generates 1 equivalent of and can release HBr gas. The Boc group is acid-labile.[1][2][9] If the reaction warms up or isn't buffered, the Boc group cleaves, leaving the free amine (which stays at the baseline or forms salts).

Corrective Action:

• Buffer the Reaction: Always add a mild base like Pyridine (0.1–0.5 equiv) or perform the reaction in

  at and quench immediately upon completion with saturated .

• Recovery: If deprotection occurred, you can try to re-protect the crude amine by adding

  and directly to the crude mixture before workup, converting the free amine back to the carbamate.

Q3: My product purity is 90%, but I see a set of doublets in the alkene region (5.2–6.7 ppm) in NMR. Is this the starting material?

Diagnosis: No, this is the Styrene Impurity (elimination product).

• Mechanism: The 2-bromoethyl group is a leaving group beta to a benzene ring.[1][2] If you used strong bases during workup or heated the column fractions during rotary evaporation, you triggered

  -elimination.[1][2]

• Prevention:

  • Avoid heating the water bath above

    .

  • Do not use strong bases (like NaOH) for extraction; stick to

    .

  • Purification: The styrene is less polar than the bromide. Use a shallow gradient (e.g., 5% to 15% EtOAc in Hexanes) to elute the styrene first.

Q4: Can I avoid column chromatography entirely?

Diagnosis: Potentially, via Recrystallization , but it depends on the melting point (which is often low,

).

• Strategy: If the oil is viscous, try Trituration .

• Solvent System: Dissolve the crude oil in a minimum amount of

  or EtOAc, then slowly add cold Pentane or Hexane while scratching the flask walls.

• Outcome: The product may crystallize as a white solid, leaving non-polar impurities in the mother liquor. If it oils out, cool to

  .[1]

Detailed Experimental Protocols

Protocol A: Optimized Purification Workflow (Appel Reaction Route)

Parameter	Specification	Notes
Stationary Phase	Silica Gel 60 ( )	Standard mesh.[1][2]
Mobile Phase A	Hexanes (or Heptane)	Non-polar component.[10]
Mobile Phase B	Ethyl Acetate (EtOAc)	Polar component.
Loading	Liquid Loading (DCM)	Dry loading on Celite is safer if TPPO is high.
Gradient	0% 30% B over 15 CV	Product typically elutes at 15–20% EtOAc.

Step-by-Step:

• Pre-Column Treatment: Apply the

  precipitation method (see Q1) if crude mass > theoretical mass by 50% (indicating high TPPO).

• Column Packing: Slurry pack silica in 100% Hexanes.

• Elution:

  • 0–5% B: Elutes non-polar impurities (excess

    , styrene byproduct).

  • 10–25% B: Elutes Target Compound (tert-Butyl 4-(2-bromoethyl)benzylcarbamate).[1][2]

  • >40% B: Elutes residual TPPO and unreacted alcohol.

• QC Check: TLC (20% EtOAc/Hex). Product is UV active (

  ). Stain with Ninhydrin (will not stain unless deprotected) or PMA (stains organic bulk).

Protocol B: Reaction Workup (Preventing Decomposition)

• Quench: Pour reaction mixture into a vigorously stirred mixture of Ice + Saturated

  . Do not use water alone (exothermic acid generation).

• Extraction: Extract with

  or DCM ( ).

• Wash: Wash combined organics with Brine to remove residual acid.

• Drying: Dry over anhydrous

  (avoid if the product is acid-sensitive, though is generally safer).[1]

• Concentration: Rotary evaporate at

  .

Visual Decision Tree

Caption: Logical workflow for selecting the appropriate purification method based on synthesis route and impurity profile.

References

• Batesky, D. C., et al. "Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents."[6] Journal of Organic Chemistry, vol. 82, no. 19, 2017, pp. 9931–9936. Link[1]

• Denton, R. M., et al. "Phosphine Oxide-Mediated Appel-Type Reactions."[1][2] Journal of Organic Chemistry, vol. 76, no. 16, 2011, pp. 6749–6767. Link[1]

• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. 4th ed., Wiley-Interscience, 2006. (Standard reference for Boc stability/labillity).

• BenchChem Technical Support. "Removal of Triphenylphosphine Oxide from Reaction Mixtures." BenchChem Knowledge Base, 2025. Link[1]

• Organic Chemistry Portal. "Boc-Protected Amino Groups: Stability and Cleavage." Organic Chemistry Portal. Link

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• 4. TERT-BUTYL 4-(BROMOMETHYL)BENZYLCARBAMATE | 187283-17-6 [chemicalbook.com]
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Reference Data & Comparative Studies

Decoding the Molecular Blueprint: A Guide to the Mass Spectrometry Fragmentation of Boc-4-(2-bromoethyl)benzylamine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical and chemical research, the precise structural elucidation of novel synthetic intermediates is paramount. Boc-4-(2-bromoethyl)benzylamine, a key building block in the synthesis of various biologically active compounds, presents a unique analytical challenge due to its combination of a labile protecting group, a benzylic amine, and a reactive alkyl halide. Mass spectrometry (MS) stands as a principal technique for the characterization of such molecules, offering invaluable insights into their molecular weight and structural integrity through the analysis of their fragmentation patterns.

This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of Boc-4-(2-bromoethyl)benzylamine. By dissecting the fragmentation behavior of its constituent moieties—the tert-butyloxycarbonyl (Boc) protecting group, the benzylamine core, and the bromoethyl side chain—we can construct a detailed roadmap of its gas-phase decomposition. This predictive approach, grounded in established fragmentation mechanisms, serves as a powerful tool for researchers in identifying and characterizing this compound and its analogs.

The Logic of Fragmentation: A Predicted Pathway

The fragmentation of Boc-4-(2-bromoethyl)benzylamine in an EI-MS experiment is anticipated to be a complex interplay of competing and sequential cleavage events. The initial ionization will form a molecular ion ([M]•+), which is often unstable and readily undergoes fragmentation. The presence of the Boc group, the benzylamine structure, and the bromoethyl chain will each direct the fragmentation along specific pathways.

A key feature in the mass spectrum of any bromine-containing compound is the presence of isotopic peaks for fragments that retain the bromine atom. Bromine has two major isotopes, 79Br and 81Br, in nearly equal abundance, which results in two peaks of similar intensity separated by two mass-to-charge units (m/z).[1]

The fragmentation cascade can be visualized as follows:

Caption: Predicted fragmentation pathways for Boc-4-(2-bromoethyl)benzylamine.

Key Fragmentation Pathways and Predicted m/z Values

The fragmentation of Boc-4-(2-bromoethyl)benzylamine is expected to be dominated by several key pathways:

• Fragmentation of the Boc Group: The tert-butyloxycarbonyl (Boc) group is notoriously labile in mass spectrometry. A characteristic fragmentation is the loss of isobutylene (C4H8, 56 Da) via a McLafferty-type rearrangement, leading to a fragment ion at [M-56].[2] Another common pathway is the formation of the highly stable tert-butyl cation ([C4H9]+) at m/z 57.[3] The complete loss of the Boc group as a radical or neutral species can also occur.

• Benzylic Cleavage: The bond between the benzylic carbon and the nitrogen atom is prone to cleavage, a common fragmentation pathway for benzylamines.[4] This would lead to the formation of a substituted benzyl cation. Additionally, cleavage of the bond between the benzyl ring and the methylene-amine group can occur.

• Cleavage of the Bromoethyl Side Chain: The C-Br bond is relatively weak and can undergo cleavage to lose a bromine radical. Alternatively, cleavage of the C-C bond in the ethyl chain can occur. The presence of the bromine atom will result in a characteristic M/M+2 isotopic pattern for any fragment containing it.[1]

The following table summarizes the predicted major fragment ions for Boc-4-(2-bromoethyl)benzylamine:

Predicted m/z	Proposed Fragment Ion	Notes
344/346	[M]•+	Molecular ion peak, showing the characteristic 1:1 isotopic pattern for bromine (79Br/81Br).
288/290	[M - C4H8]•+	Loss of isobutylene from the Boc group.
244/246	[M - C4H9O2]+	Loss of the entire Boc group.
184/186	[Br-C6H4-CH2]+	Benzylic cleavage with loss of the Boc-amino-ethyl moiety. This fragment is analogous to the base peak observed in the mass spectrum of 4-bromobenzylamine.[5]
106	[C7H8N]+	Fragment corresponding to the benzylamine core after loss of the bromoethyl group and parts of the Boc protector. A peak at m/z 106 is the top peak in the GC-MS of 4-bromobenzylamine.[5]
57	[C4H9]+	Stable tert-butyl cation from the Boc group.

Experimental Protocol for Mass Spectrometry Analysis

A standard protocol for acquiring an electron ionization mass spectrum for Boc-4-(2-bromoethyl)benzylamine is as follows:

• Sample Preparation: Dissolve a small amount of the purified compound (approximately 1 mg/mL) in a volatile organic solvent such as methanol or dichloromethane.

• Injection: Inject a small volume (typically 1 µL) of the solution into the mass spectrometer's injection port, often coupled with a gas chromatograph (GC-MS) for separation and introduction.

• Ionization: In the ion source, the molecules are bombarded with a beam of high-energy electrons (typically 70 eV). This causes the molecule to lose an electron, forming a positively charged molecular ion (M•+), which then fragments.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion abundance versus m/z.

Comparison with Alternative Analytical Techniques

While mass spectrometry is a powerful tool for structural elucidation, a comprehensive characterization of Boc-4-(2-bromoethyl)benzylamine relies on a combination of analytical techniques.

Technique	Information Provided	Advantages	Limitations
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	High sensitivity, provides structural information from fragmentation.	Isomers may not be distinguishable without chromatography; labile compounds can fragment extensively.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed information about the carbon-hydrogen framework and the connectivity of atoms.	Provides unambiguous structural determination.	Lower sensitivity than MS, requires larger sample amounts.
Infrared (IR) Spectroscopy	Information about the functional groups present in the molecule.	Quick and non-destructive.	Provides limited information on the overall structure.
High-Performance Liquid Chromatography (HPLC)	Purity assessment and separation from impurities.	High resolution and quantitative capabilities.	Does not provide direct structural information.

Conclusion

The mass spectrometry fragmentation pattern of Boc-4-(2-bromoethyl)benzylamine is predicted to be a rich tapestry of information, reflecting the molecule's composite nature. By understanding the characteristic fragmentation pathways of the Boc group, the benzylamine core, and the bromoethyl side chain, researchers can confidently interpret the resulting mass spectrum to confirm the identity and purity of this important synthetic intermediate. While MS provides crucial data, its integration with other analytical techniques like NMR and IR spectroscopy is essential for a complete and unambiguous structural characterization, ensuring the integrity of subsequent research and development efforts.

References

• BenchChem Technical Support Team. (2025, December).
• PubChem. (n.d.). 4-Bromobenzylamine. National Center for Biotechnology Information.
• NIST. (n.d.). p-Bromobenzylamine. In NIST Chemistry WebBook. National Institute of Standards and Technology.
• SpectraBase. (n.d.). N-Ethyl,N-methyl-4-bromobenzylamine. John Wiley & Sons, Inc.
• NIST. (n.d.). p-Bromobenzylamine. In NIST Chemistry WebBook. National Institute of Standards and Technology.
• BLD Pharm. (n.d.). 42116-44-9|N-Boc benzylamine.
• Chemistry LibreTexts. (2023, August 29).
• NIST. (n.d.). Benzylamine. In NIST Chemistry WebBook. National Institute of Standards and Technology.
• Ambeed. (n.d.). 42116-44-9 | N-Boc benzylamine.
• ResearchGate. (2025, August 6). Fragmentation Mechanisms of Protonated Benzylamines.
• Chemguide. (n.d.).
• Science Ready. (n.d.).
• MDPI. (2023, August 16).
• The Royal Society of Chemistry. (n.d.). Supplementary Info for RSC adv. after corrections.
• Save My Exams. (2025, September 24). Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note.
• ScienceDirect. (2020, April 18). Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion.
• AChemBlock. (n.d.). N-Boc-2-(hydroxymethyl)benzylamine 95% | CAS: 1333114-86-5.
• Prasain, J. (n.d.). Ion fragmentation of small molecules in mass spectrometry.
• Dove Medical Press. (n.d.). General procedures for the synthesis.
• PMC. (n.d.). Rapid detection of tert-butoxycarbonyl-methamphetamine by direct analysis in real time time-of-flight mass spectrometry.
• Spectroscopy Online. (2025, December 1).
• Thermo Fisher Scientific. (n.d.).
• Reddit. (2023, June 11).
• PMC. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow.
• U.S. Department of Justice. (n.d.). Forensic Chemistry of Substituted N- Benzylmethoxy (N-BOMe)

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A Researcher's Guide to Interpreting the IR Spectra of Boc-Benzylcarbamates

In the realm of synthetic organic chemistry, particularly within peptide synthesis and drug development, the tert-butyloxycarbonyl (Boc) protecting group is a fundamental tool. Its reaction with primary amines like benzylamine to form a stable carbamate is a critical and frequently performed transformation. Ensuring the success of this protection step is paramount for the integrity of any multi-step synthesis. Infrared (IR) spectroscopy offers a rapid, non-destructive, and highly effective method for confirming the formation of the desired Boc-benzylcarbamate product. This guide provides an in-depth analysis of the characteristic IR spectral features, contrasting them with the starting materials to offer a definitive, experimentally-grounded framework for researchers.

The Vibrational Fingerprint: Decoding the Carbamate Signature

The formation of a Boc-benzylcarbamate introduces the carbamate functional group (-NH-C(=O)-O-), which possesses several distinct vibrational modes. These modes, when viewed together, create a unique spectral fingerprint that confirms the successful installation of the Boc group. The most diagnostic regions of the IR spectrum are the N-H stretching region, the C=O (carbonyl) stretching region, and the C-O stretching region.

The Carbonyl (C=O) Stretch: The Unmistakable Hallmark

The most prominent and diagnostic absorption in the IR spectrum of a Boc-protected amine is the carbonyl stretch. For Boc-benzylcarbamates, this peak manifests as a very strong, sharp band typically in the range of 1715-1685 cm⁻¹ [1][2]. This absorption arises from the stretching vibration of the C=O double bond. Its position is slightly lower than that of a typical ester (1750-1735 cm⁻¹) due to the resonance contribution from the adjacent nitrogen atom's lone pair, which imparts more single-bond character to the carbonyl group. The appearance of this intense peak is the primary indicator of carbamate formation.

The N-H Stretch: Confirming the Transformation

The N-H stretching vibration provides a secondary, yet crucial, piece of evidence. In Boc-benzylcarbamate, which is a secondary carbamate, a single N-H bond exists. In dilute solutions, this gives rise to a relatively sharp peak around 3400-3300 cm⁻¹. However, in the solid state or as a neat liquid, intermolecular hydrogen bonding between the N-H proton and a neighboring carbonyl oxygen is common. This interaction weakens the N-H bond, causing the absorption to broaden and shift to a lower frequency, typically appearing in the 3350-3200 cm⁻¹ range[3][4][5]. The key diagnostic feature is the transition from the two distinct N-H stretching bands of the primary amine starting material to the single N-H band of the secondary carbamate product.

The C-O Stretches: Completing the Fingerprint

The carbamate linkage contains two different C-O single bonds, and their stretching vibrations provide additional confirmation. Strong, distinct bands can be found in the fingerprint region of the spectrum, between 1300-1000 cm⁻¹ [6][7]. Specifically, the stretch associated with the O-t-butyl group often appears as a strong band around 1160 cm⁻¹ . While this region can be congested, the presence of these strong C-O absorptions, absent in the benzylamine starting material, helps to build a complete picture of the protected product.

Comparative Analysis: A Spectrum of Proof

The true power of IR spectroscopy in this context lies in the direct comparison between the product and its precursors. The disappearance of key starting material peaks and the concurrent appearance of product peaks provide unequivocal proof of a successful reaction.

Compound	Key Functional Group	Characteristic IR Peak(s) (cm⁻¹)	Significance & Interpretation
Benzylamine (Starting Material)	Primary Amine (-NH₂)	~3360 cm⁻¹ & ~3290 cm⁻¹ (two sharp bands)[8][9][10]	The presence of two distinct N-H stretching bands (asymmetric and symmetric) is the definitive signature of a primary amine[3][5][11]. Their complete disappearance is required.
Di-tert-butyl dicarbonate (Boc₂O) (Starting Material)	Acid Anhydride (C=O)	~1810 cm⁻¹ & ~1760 cm⁻¹ (two very strong bands)[12][13]	Acid anhydrides show two characteristic carbonyl absorptions due to symmetric and asymmetric stretching modes[14]. The absence of these high-frequency peaks in the product is crucial.
Boc-Benzylcarbamate (Product)	Secondary Carbamate (-NH-)	~3320 cm⁻¹ (single, often broad band)[3][4]	The collapse of the two primary amine N-H bands into a single secondary carbamate N-H band confirms the amine has reacted.
Boc-Benzylcarbamate (Product)	Carbamate (C=O)	~1690 cm⁻¹ (very strong, sharp band)[1][2][15]	This is the most definitive peak. Its appearance, combined with the disappearance of the Boc₂O anhydride peaks, confirms the formation of the new carbamate C=O bond.
Boc-Benzylcarbamate (Product)	Carbamate (C-O)	~1160 cm⁻¹ (strong band)[7]	The appearance of strong C-O stretches confirms the incorporation of the entire tert-butoxycarbonyl group.

Experimental Protocol: Acquiring a High-Quality ATR-FTIR Spectrum

Attenuated Total Reflectance (ATR) is a modern, convenient technique for acquiring IR spectra of solid or liquid samples with minimal preparation.

Objective: To obtain a high-resolution IR spectrum of a synthesized Boc-benzylcarbamate sample to verify its identity.

Materials:

• FT-IR Spectrometer equipped with a diamond or germanium ATR accessory.

• Sample of Boc-benzylcarbamate (a few milligrams).

• Spatula.

• Solvent for cleaning (e.g., isopropanol or acetone).

• Lint-free laboratory wipes.

Methodology:

• Crystal Preparation: Begin by cleaning the ATR crystal surface. Moisten a lint-free wipe with isopropanol and gently wipe the crystal. Allow the solvent to fully evaporate.

• Background Acquisition: With the clean, empty ATR crystal in place, initiate a background scan. The spectrometer measures the ambient atmosphere (CO₂, H₂O) and the crystal itself, storing this spectrum for automatic subtraction from the sample spectrum.

• Sample Application: Place a small amount of the solid Boc-benzylcarbamate sample onto the center of the ATR crystal. Lower the instrument's press arm to apply firm, consistent pressure, ensuring intimate contact between the sample and the crystal surface.

• Sample Spectrum Acquisition: Initiate the sample scan. The instrument will typically co-add 16 to 32 scans to generate a high signal-to-noise spectrum.

• Data Analysis: Once the scan is complete, use the software to identify and label the key peaks. Critically assess the spectrum for the presence of the characteristic carbamate peaks and the absence of starting material peaks as detailed in the comparison table.

• Cleaning: After analysis, retract the press arm, remove the bulk sample with a wipe, and clean the ATR crystal surface thoroughly with a solvent-moistened wipe to prepare for the next user.

Visualizing the Key Molecular Vibrations

The following diagram illustrates the specific bond vibrations within the Boc-benzylcarbamate molecule that are responsible for its characteristic IR absorption peaks.

Caption: Key IR vibrational modes in the Boc-benzylcarbamate molecule.

References

• ResearchGate. (2022). IR spectra of pure benzylamine. [Link]

• NIST Chemistry WebBook. Benzylamine. [Link]

• University of California, Davis. Infrared Spectroscopy Tutorial: Amines. [Link]

• PubChem. Di-tert-butyl dicarbonate. [Link]

• NIST Chemistry WebBook. Benzylamine IR Spectrum. [Link]

• Chemistry LibreTexts. 11.5: Infrared Spectra of Some Common Functional Groups. [Link]

• Michigan State University Department of Chemistry. Infrared Spectrometry. [Link]

• International Journal of Academic Research and Development. (2025). Study of the composition of amines using IR spectroscopy. [Link]

• University of California, Davis. Infrared Spectroscopy Tutorial: Esters. [Link]

• Master Organic Chemistry. (2016). How To Interpret IR Spectra In 1 Minute Or Less. [Link]

• Wikipedia. Di-tert-butyl dicarbonate. [Link]

• UCLA Chemistry & Biochemistry. Table of Characteristic IR Absorptions. [Link]

• Spectroscopy Online. (2019). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. [Link]

• Spectroscopy Online. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. [Link]

• NIST Chemistry WebBook. Benzylcarbamate IR Spectrum. [Link]

• Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

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• 2. IR Absorption Table [webspectra.chem.ucla.edu]
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• 10. Benzylamine(100-46-9) IR Spectrum [m.chemicalbook.com]
• 11. Infrared Spectrometry [www2.chemistry.msu.edu]
• 12. Di-tert-butyl dicarbonate(24424-99-5) IR Spectrum [chemicalbook.com]
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• 15. uanlch.vscht.cz [uanlch.vscht.cz]

A Comparative Guide to Linker Chemistry in PROTAC Synthesis: Bromoethyl vs. Tosyl Functionalities

Introduction: The Linker as a Linchpin in Protein Degradation

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, redirecting the cell's own ubiquitin-proteasome system to eliminate disease-causing proteins.[1][2] These heterobifunctional molecules are composed of three critical elements: a ligand to engage a protein of interest (POI), a second ligand to recruit an E3 ubiquitin ligase, and a chemical linker tethering the two.[3] Upon forming a ternary complex (POI-PROTAC-E3 ligase), the PROTAC facilitates the ubiquitination of the POI, marking it for destruction by the proteasome.[1][4]

While the two ligands provide specificity, the linker is far from a passive spacer. Its composition, length, and flexibility are paramount, profoundly influencing the stability of the ternary complex, the molecule's physicochemical properties (like solubility and permeability), and ultimately, the efficiency and selectivity of protein degradation.[][6][7][8]

The synthesis of a PROTAC library often involves the sequential conjugation of the two ligands to a central linker scaffold. A common and effective strategy is to employ a linker functionalized with an electrophilic group that can react with a nucleophilic handle (such as a phenol, amine, or thiol) on one of the ligands. This guide provides an in-depth comparison of two workhorse electrophilic functionalities used for this purpose: alkyl bromides (represented by bromoethyl groups) and tosylates (tosyl groups). We will explore the causality behind choosing one over the other, supported by detailed experimental protocols and comparative data.

The Core Chemistry: Nucleophilic Substitution in PROTAC Assembly

The assembly of PROTACs via bromoethyl or tosyl linkers hinges on the principles of nucleophilic substitution reactions. In this context, the linker acts as the electrophile , and a functional group on the POI or E3 ligase ligand serves as the nucleophile . The bromide or tosylate moiety is the leaving group —a chemical fragment that departs with a pair of electrons. The efficiency of the reaction is critically dependent on the quality of this leaving group; a better leaving group departs more readily, facilitating a faster and more efficient reaction, often under milder conditions.

Deep Dive 1: Bromoalkyl Linkers

Bromoalkyl groups, particularly those at the terminus of polyethylene glycol (PEG) or alkyl chains, are a mainstay in PROTAC synthesis. They offer a reliable and straightforward method for conjugating ligands through the formation of stable ether, amine, or thioether bonds.

Chemical Properties and Advantages

• Synthetic Tractability: Bromo-functionalized linkers are widely available commercially in various lengths and compositions (e.g., Bromo-PEG-Amine), or they can be readily synthesized.[3][9] The subsequent nucleophilic substitution is a well-understood and robust reaction in organic chemistry.

• Reliable Reactivity: Bromide is a good leaving group, reacting efficiently with a wide range of common nucleophiles, especially soft nucleophiles and strong ones like phenoxides.

• Cost-Effectiveness: The starting materials for bromoalkyl linkers are often more economical than more complex, pre-activated linkers, making them suitable for large-scale library synthesis and initial structure-activity relationship (SAR) studies.

Disadvantages and Experimental Considerations

• Moderate Reactivity: While reliable, bromide is a less effective leaving group than tosylate. This can necessitate more forcing reaction conditions (e.g., higher temperatures, stronger bases), which may not be suitable for sensitive or complex substrates.

• Side Reactions: The use of strong bases to deprotonate nucleophiles (like phenols) can potentially lead to side reactions, such as elimination, or reactions at other sensitive sites on the molecule. Careful optimization of the base and reaction temperature is crucial.

Experimental Protocol: Two-Step Synthesis of a BRD4-Targeting PROTAC using a Bromo-PEG Linker

This protocol describes the synthesis of a PROTAC targeting the BRD4 protein, using the inhibitor JQ1 (which has a nucleophilic phenol) and the E3 ligase ligand pomalidomide.

Step 1: Synthesis of JQ1-PEG-Amine Intermediate

This step involves the nucleophilic substitution of a bromide on a PEG linker by the phenolic hydroxyl group of JQ1. A bromo-PEG-amine linker is used as the starting material.

• Reagents and Materials:

  • JQ1 (1.0 eq)

  • Bromo-PEG-NH2 linker (e.g., Bromo-PEG6-NH2) (1.2 eq)

  • Cesium Carbonate (Cs₂CO₃) or Potassium Carbonate (K₂CO₃) (2.0-3.0 eq)

  • Anhydrous Dimethylformamide (DMF)

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • Dissolve JQ1 in anhydrous DMF in a round-bottom flask under an inert atmosphere.

  • Add the base (e.g., Cs₂CO₃) to the solution and stir for 15-20 minutes at room temperature to form the phenoxide.

  • Add a solution of the Bromo-PEG-NH2 linker in anhydrous DMF to the reaction mixture.

  • Heat the reaction to 60-80 °C and monitor its progress by LC-MS. The reaction may take 4-12 hours.

  • Upon completion, cool the mixture to room temperature, dilute with water, and extract the product with an organic solvent (e.g., Ethyl Acetate or Dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield the JQ1-PEG-Amine intermediate.

Step 2: Amide Coupling to Pomalidomide

• Reagents and Materials:

  • JQ1-PEG-Amine intermediate (1.0 eq)

  • Pomalidomide (functionalized with a carboxylic acid) (1.1 eq)

  • HATU (1.2 eq) or HBTU/HOBt (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

  • Anhydrous Dimethylformamide (DMF)

• Procedure:

  • Dissolve the pomalidomide-acid derivative and the JQ1-PEG-Amine intermediate in anhydrous DMF.

  • Add DIPEA to the mixture and stir.

  • Add the coupling reagent (HATU) portion-wise and stir the reaction at room temperature for 2-6 hours. Monitor progress by LC-MS.

  • Once complete, dilute with water and extract the product.

  • Purify the final PROTAC molecule by preparative HPLC to achieve high purity (>98%).

  • Characterize the final product by LC-MS, high-resolution mass spectrometry (HRMS), and NMR.

Deep Dive 2: Tosyl Linkers

Tosyl (p-toluenesulfonate) groups are another class of electrophiles used in PROTAC synthesis. They are typically prepared by reacting an alcohol-functionalized linker with tosyl chloride. The resulting tosylate is a highly reactive species for nucleophilic substitution.

Chemical Properties and Advantages

• Superior Leaving Group: The tosylate anion is an exceptionally stable leaving group because its negative charge is delocalized by resonance across the three sulfonate oxygen atoms.[10] This makes it significantly better than bromide.

• Enhanced Reactivity & Milder Conditions: Due to the excellent leaving group ability of tosylate, reactions proceed much faster and can often be run at lower temperatures than the corresponding reaction with a bromoalkyl linker. This is highly advantageous when working with delicate substrates that are sensitive to heat or strong bases.[10][11]

• High Efficiency: The enhanced reactivity often translates to higher reaction yields and cleaner reaction profiles, simplifying purification.

Disadvantages and Experimental Considerations

• Additional Synthetic Step: Tosylates are not as commonly available as bromides in pre-functionalized linkers. They are typically synthesized from an alcohol precursor, adding a step to the overall synthetic sequence.

• Moisture Sensitivity: The tosylation reaction (using tosyl chloride) is sensitive to moisture and requires anhydrous conditions.

• High Reactivity Management: While a benefit, the high reactivity can sometimes be a drawback. Tosylates can be less chemoselective than bromides if multiple nucleophilic sites are present in the substrate. Careful control of stoichiometry and reaction conditions is necessary.

Experimental Protocol: Three-Step Synthesis of a PROTAC using a Tosyl-PEG Linker

This protocol outlines a modular synthesis using a heterobifunctional linker, Tos-PEG-NHBoc, which features a reactive tosylate at one end and a Boc-protected amine at the other.

Step 1: Conjugation of E3 Ligase Ligand to Tosyl Linker

This step displaces the tosyl group with a nucleophile on the E3 ligase ligand.

• Reagents and Materials:

  • E3 Ligase Ligand (with a nucleophilic handle, e.g., a phenol) (1.0 eq)

  • Tos-PEG-NHBoc linker (1.1 eq)

  • Potassium Carbonate (K₂CO₃) (2.0 eq)

  • Anhydrous Acetonitrile (ACN) or DMF

• Procedure:

  • Dissolve the E3 ligase ligand in anhydrous ACN under an inert atmosphere.

  • Add K₂CO₃ and stir for 15 minutes at room temperature.

  • Add a solution of Tos-PEG-NHBoc in ACN to the mixture.

  • Stir the reaction at a slightly elevated temperature (e.g., 40-50 °C) and monitor by LC-MS. The reaction is often complete within 1-4 hours.

  • Upon completion, filter off the base, and concentrate the filtrate.

  • Purify the crude product by flash column chromatography to yield the E3 Ligase-Linker-NHBoc intermediate.

Step 2: Boc Deprotection

This step removes the Boc protecting group to reveal a free amine for the next coupling reaction.

• Reagents and Materials:

  • E3 Ligase-Linker-NHBoc intermediate

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

• Procedure:

  • Dissolve the intermediate in a solution of 20-30% TFA in DCM.

  • Stir at room temperature for 30-60 minutes. Monitor deprotection by LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

  • The resulting amine-TFA salt can often be used directly in the next step after co-evaporating with a solvent like toluene to remove residual acid.

Step 3: Final Amide Coupling to POI Ligand

• Reagents and Materials:

  • Deprotected E3 Ligase-Linker-NH₂ intermediate (1.0 eq)

  • POI Ligand (with a carboxylic acid) (1.1 eq)

  • HATU (1.2 eq)

  • DIPEA (3.0-4.0 eq, to neutralize the TFA salt and act as the base)

  • Anhydrous DMF

• Procedure:

  • Follow the procedure outlined in Step 2 of the bromo-linker protocol, ensuring enough DIPEA is used to both neutralize the amine salt and facilitate the coupling.

  • Purify the final PROTAC via preparative HPLC.

  • Characterize the final product by LC-MS, HRMS, and NMR.

Head-to-Head Comparison: Bromoethyl vs. Tosyl Linkers

Feature	Bromoethyl Linker	Tosyl Linker	Rationale & Causality
Leaving Group Ability	Good	Excellent	The tosylate anion is highly stabilized by resonance, making it a more stable, and thus better, leaving group than bromide.
Relative Reaction Rate	Moderate	Fast	A better leaving group directly translates to a lower activation energy for the nucleophilic substitution, resulting in a faster reaction rate.
Typical Conditions	Often requires stronger bases (Cs₂CO₃) and/or higher temperatures (60-80 °C).	Can often proceed with milder bases (K₂CO₃) and at lower temperatures (RT to 50 °C).	The higher reactivity of the tosylate means less energy input is needed to drive the reaction to completion.
Synthetic Accessibility	High. Many bromo-functionalized linkers are commercially available.	Moderate. Often requires an additional step to synthesize the tosylate from an alcohol precursor.	Alkyl bromides are common synthetic building blocks. Tosylation adds a step but offers flexibility in activating custom linkers.
Cost-Effectiveness	Generally more economical, especially for standard PEG or alkyl chains.	Can be more expensive due to pre-made reagent costs or the extra synthesis step.	The cost reflects the number of synthetic steps and the price of starting materials like tosyl chloride.
Key Advantage	Robust, reliable, and cost-effective for routine and large-scale synthesis.	High reactivity allows for rapid, efficient reactions under mild conditions, ideal for sensitive substrates.	Bromoalkyls are a workhorse approach; tosylates are a high-performance option.
Key Consideration	May require more forceful conditions, potentially impacting sensitive molecules.	High reactivity may lead to lower chemoselectivity if not carefully controlled.	The choice depends on balancing the need for reactivity with the stability of the substrate.

Visualization of Synthetic Workflows

Caption: Workflow for PROTAC synthesis using a bromo-linker.

Caption: Workflow for PROTAC synthesis using a tosyl-linker.

Conclusion

The decision to use a bromoethyl versus a tosyl linker in PROTAC synthesis is a strategic one, guided by the specific demands of the chemical transformation. Neither is universally superior; rather, each offers distinct advantages that can be leveraged for optimal outcomes.

• Bromoalkyl linkers represent a robust, cost-effective, and highly reliable method for PROTAC synthesis. They are an excellent choice for routine library generation and for substrates that are stable to the required reaction conditions.

• Tosyl linkers provide a powerful alternative when enhanced reactivity is needed. Their superior leaving group ability facilitates faster reactions under milder conditions, making them the preferred choice for temperature-sensitive substrates, sterically hindered nucleophiles, or when maximizing yield and minimizing reaction time is a primary concern.

Ultimately, a deep understanding of the chemical properties of both functionalities empowers the medicinal chemist to make an informed decision, tailoring the synthetic strategy to the unique challenges presented by each target and ligand pair in the pursuit of novel and effective protein degraders.

References

• Current strategies for the design of PROTAC linkers: a critical review. PMC. [Link]

• Novel approaches for the rational design of PROTAC linkers. Open Exploration Publishing. [Link]

• Characteristic roadmap of linker governs the rational design of PROTACs. Signal Transduction and Targeted Therapy. [Link]

• Effect of the linker's site of attachment on PROTAC stability... ResearchGate. [Link]

• From Design to Degradation: The Essential Role of Linkers in PROTACs. AxisPharm. [Link]

• Key methods to assemble PROTAC libraries using alkyl and ether linkers... ResearchGate. [Link]

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